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Compound of Interest

Compound Name: Bromocresol purple (sodium salt)

Cat. No.: B10822990

For Researchers, Scientists, and Drug Development Professionals

Introduction

Acid-base titrations are a fundamental analytical technique for determining the concentration of
an unknown acidic or basic solution. The choice of indicator is paramount for achieving
accurate and reproducible results. Bromocresol purple is a sulfonephthalein pH indicator with a
distinct color transition from yellow in acidic conditions to purple in basic conditions, occurring
within a pH range of 5.2 to 6.8.[1] This sharp color change makes it an excellent choice for the
titration of weak acids with strong bases, where the equivalence point lies within this pH range.
These application notes provide a comprehensive protocol for the use of Bromocresol purple in
the titration of a weak acid (acetic acid) with a strong base (sodium hydroxide), a common
application in quality control and analytical laboratories.

Principle of the Method

The titration process involves the gradual addition of a titrant, a solution of known concentration
(in this case, sodium hydroxide), to a known volume of an analyte, a solution of unknown
concentration (acetic acid). The reaction proceeds until the analyte is completely neutralized by
the titrant. The equivalence point is the point at which the moles of the titrant added are
stoichiometrically equal to the moles of the analyte initially present. The endpoint of the titration
Is the point at which the indicator changes color. A well-chosen indicator, such as Bromocresol
purple for this specific titration, will have its color change occur very close to the equivalence
point.
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The underlying chemical reaction for the titration of acetic acid with sodium hydroxide is:
CHs3COOH (ag) + NaOH (agq) — CHsCOONa (aq) + Hz20 (1)

At the equivalence point, all the acetic acid has been converted to its conjugate base, acetate.
The presence of the acetate ion makes the solution slightly basic. Bromocresol purple, with its
transition range of pH 5.2-6.8, provides a clear visual indication of this shift to a slightly basic
environment.

Data Presentation

The following tables summarize the quantitative data for the preparation of the necessary
solutions and a sample titration of acetic acid with sodium hydroxide using Bromocresol purple
indicator.

Table 1: Solution Preparation

Reagent Molarity/Concentration Preparation Instructions

Dissolve 4.0 g of NaOH pellets
in deionized water to make a
Sodium Hydroxide (NaOH) 01 M final volume of 1 L.
Titrant Standardize against a primary
standard such as potassium

hydrogen phthalate (KHP).

Prepare by diluting a
Acetic Acid (CH3COOH) concentrated acetic acid
Unknown (approx. 0.1 M) ) )
Analyte solution or use a commercially

available solution.

Dissolve 0.04 g of Bromocresol
Bromocresol Purple Indicator 0.04% (w/v) purple powder in 100 mL of

20% ethanol in water.

Table 2: Sample Titration Data
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Volume of . . Volume of
. . . Initial Burette Final Burette
Trial Acetic Acid ) ] NaOH Used
Reading (mL) Reading (mL)
(mL) (mL)
1 25.00 0.50 24.80 24.30
2 25.00 0.20 24.55 24.35
3 25.00 1.00 25.32 24.32
Average 24.32

Table 3: Calculation of Acetic Acid Concentration

Parameter Value
Average Volume of NaOH Used 24.32 mL
Molarity of NaOH 0.100 M
Moles of NaOH Used 0.002432 mol
Moles of Acetic Acid 0.002432 mol
Volume of Acetic Acid 25.00 mL
Calculated Molarity of Acetic Acid 0.0973 M

Experimental Protocols

Preparation of 0.04% Bromocresol Purple Indicator
Solution

» Weigh 0.04 g of Bromocresol purple powder using an analytical balance.
e Transfer the powder to a 100 mL volumetric flask.
o Add approximately 20 mL of 95% ethanol and swirl to dissolve the powder.

e Once dissolved, add deionized water to the 100 mL mark.
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» Stopper the flask and invert several times to ensure thorough mixing.

» Store the solution in a labeled, airtight container.

Titration of Acetic Acid with Sodium Hydroxide

e Preparation of the Analyte:
o Pipette 25.00 mL of the unknown acetic acid solution into a 250 mL Erlenmeyer flask.

o Add approximately 50 mL of deionized water to ensure the pH electrode (if used) is
submerged and to better visualize the color change.

o Add 3-4 drops of the 0.04% Bromocresol purple indicator solution to the flask. The solution
should turn yellow.

o Preparation of the Burette:
o Rinse a 50 mL burette with a small amount of the standardized 0.1 M NaOH solution.
o Fill the burette with the 0.1 M NaOH solution, ensuring the tip is free of air bubbles.
o Record the initial volume of the NaOH solution in the burette to two decimal places.

« Titration Process:

o Place the Erlenmeyer flask containing the acetic acid and indicator under the burette on a
white tile to easily observe the color change.

o Begin adding the NaOH titrant to the acetic acid solution while continuously swirling the
flask.

o As the endpoint is approached, the purple color will begin to persist for longer periods
where the NaOH is added. At this point, add the NaOH drop by drop.

o The endpoint is reached when the addition of a single drop of NaOH causes the entire
solution to change from yellow to a distinct purple that persists for at least 30 seconds.

o Record the final volume of the NaOH solution in the burette to two decimal places.
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o Data Analysis:

o Calculate the volume of NaOH used by subtracting the initial burette reading from the final
burette reading.

o Repeat the titration at least two more times to ensure precision. The volumes of NaOH
used should agree within £0.1 mL.

o Calculate the average volume of NaOH used from the replicate titrations.

Calculation of the Molarity of Acetic Acid

The molarity of the acetic acid solution can be calculated using the following formula, based on
the 1:1 stoichiometry of the reaction:

M_acid x V_acid = M_base x V_base

Where:

o M_acid = Molarity of the acetic acid solution (mol/L)
e V_acid = Volume of the acetic acid solution used (L)
e M_base = Molarity of the NaOH solution (mol/L)

e V_base = Average volume of the NaOH solution used (L)

Mandatory Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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